Cas no 1105201-10-2 (1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one)

1-(Azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyridazine core, functionalized with a phenyl group and a methyl substituent. The molecule incorporates a thioether linkage and an azepane-derived ketone moiety, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. Its structural complexity allows for selective modifications, making it valuable for the synthesis of biologically active molecules. The compound exhibits favorable stability and reactivity, suitable for further derivatization in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture supports precise pharmacological targeting, particularly in the design of kinase or protease inhibitors.
1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one structure
1105201-10-2 structure
Product Name:1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one
CAS No:1105201-10-2
MF:C20H23N5OS
MW:381.494522333145
CID:6437584
Update Time:2025-05-30

1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one
    • 1-(azepan-1-yl)-2-(4-methyl-1-phenylpyrazolo[3,4-d]pyridazin-7-yl)sulfanylethanone
    • Inchi: 1S/C20H23N5OS/c1-15-17-13-21-25(16-9-5-4-6-10-16)19(17)20(23-22-15)27-14-18(26)24-11-7-2-3-8-12-24/h4-6,9-10,13H,2-3,7-8,11-12,14H2,1H3
    • InChI Key: IUMMYWHGOBJMGB-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCCCCC1)CSC1=NN=C(C)C2C=NN(C3=CC=CC=C3)C1=2

1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one Pricemore >>

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Additional information on 1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one

Introduction to Compound CAS No. 1105201-10-2: 1-(azepan-1-yl)-2-({4-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-yl}sulfanyl)ethan-1-one

The compound CAS No. 1105201-10-2, also known as 1-(azepan-1-yl)-2-{[4-methyl-1-(phenyl)-H-pyrazolo[3,4-d]pyridazin-7-ylium]sulfanyl}ethanone, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a complex arrangement of nitrogen and sulfur atoms within its framework, making it a prime candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, studies using density functional theory (DFT) have revealed that the sulfur atom in the sulfanyl group plays a crucial role in stabilizing the molecule's electronic structure. This insight has led to new strategies for optimizing the synthesis of similar compounds, thereby enhancing their potential for practical applications.

The synthesis of CAS No. 1105201-10-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azepane ring, which is achieved through a carefully controlled ring-closing reaction, followed by the introduction of the sulfanyl group via nucleophilic substitution. The integration of these functional groups into a single molecule creates a highly versatile platform for further chemical modifications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For example, studies conducted at leading pharmaceutical research institutions have demonstrated that CAS No. 1105201-10-2 exhibits selective inhibition against certain kinases, making it a potential lead compound for anti-cancer drug development. Furthermore, its ability to modulate ion channels suggests applications in the treatment of neurological disorders.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties. For instance, self-assembled monolayers formed using this compound have exhibited unique optical and electronic characteristics, paving the way for innovative applications in nanotechnology and optoelectronics.

From an environmental perspective, understanding the degradation pathways of CAS No. 1105201-

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